Cas no 1159988-54-1 (3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride)

• Product Name: 3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride
• CAS No: 1159988-54-1
• MF: C₅H₄ClN₃O₄
• MW: 205.555959701538
• MDL: MFCD03421464
• CID: 3058926
• PubChem ID: 19619559
• Update Time: 2025-11-02

3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride
• 1159988-54-1
• AKOS000308543
• STK349099
• 5-Methoxy-4-nitro-2H-pyrazole-3-carbonyl chloride
• CS-0303361
• AKOS015922192
• EN300-228557
• 3-methoxy-4-nitro-1H-pyrazole-5-carbonylchloride

• MDL： MFCD03421464
• Inchi： 1S/C5H4ClN3O4/c1-13-5-3(9(11)12)2(4(6)10)7-8-5/h1H3,(H,7,8)
• InChI Key： BLMPNNNYMXUDMN-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=NN1)OC)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 204.9890333Da
• Monoisotopic Mass: 204.9890333Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride

Comprehensive Guide to 3-Methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride (CAS No. 1159988-54-1): Properties, Applications, and Market Insights

3-Methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride (CAS No. 1159988-54-1) is a specialized heterocyclic compound with significant relevance in pharmaceutical and agrochemical research. This nitro-substituted pyrazole derivative features a reactive carbonyl chloride group, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula is C₅H₄ClN₃O₄, and it exhibits unique chemical properties due to the combination of methoxy, nitro, and carbonyl chloride functional groups.

The compound's structural uniqueness has attracted attention in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents. Researchers frequently search for "pyrazole derivatives in drug design" or "nitro-substituted heterocycles synthesis," reflecting the growing interest in this chemical space. The 3-methoxy-4-nitro substitution pattern contributes to electronic effects that influence reactivity, a topic often explored in "structure-activity relationship studies."

In synthetic applications, 3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride serves as a key building block for amide bond formation and peptide coupling reactions. Its carbonyl chloride group readily reacts with amines, alcohols, and other nucleophiles, making it valuable for creating diverse pyrazole-containing compounds. Recent publications highlight its use in developing crop protection agents, addressing the popular search query "novel agrochemical intermediates."

The compound's physicochemical properties include moderate solubility in polar organic solvents and stability under inert conditions. These characteristics make it suitable for various organic transformations, a subject frequently searched as "handling acid chlorides in synthesis." Safety data indicates it requires standard precautions for reactive carbonyl compounds, with proper ventilation and personal protective equipment recommended during handling.

Market analysis reveals increasing demand for functionalized pyrazole derivatives, driven by pharmaceutical research into targeted therapies. The "global heterocyclic compounds market" is projected to grow significantly, with 3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride positioned as a niche but important player. Suppliers often list it under search terms like "high-purity pyrazole intermediates" or "custom heterocyclic building blocks," reflecting its specialized applications.

Quality specifications for CAS 1159988-54-1 typically include ≥95% purity by HPLC, with moisture content below 0.5%. Analytical techniques like NMR spectroscopy and mass spectrometry are crucial for verification, topics commonly searched as "characterization of nitro compounds." Proper storage conditions (typically 2-8°C under inert atmosphere) ensure stability, addressing another frequent concern: "long-term storage of reactive intermediates."

Recent patent literature demonstrates innovative applications of 3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride in developing biologically active compounds. Its incorporation into pharmacophore designs appears in searches for "new drug scaffolds 2024" and "emerging medicinal chemistry building blocks." The compound's electron-withdrawing groups make it particularly valuable for creating molecules with specific electronic properties.

Synthetic protocols involving this compound often appear in searches for "step-by-step pyrazole derivatization" or "carbonyl chloride reactions tutorial." Standard procedures recommend using anhydrous conditions and aprotic solvents to maximize yield. The nitro group offers potential for further transformations, making it a versatile intermediate in multi-step syntheses.

Environmental and regulatory aspects of 3-methoxy-4-nitro-1H-pyrazole-5-carbonyl chloride comply with standard laboratory chemical guidelines. Proper waste disposal methods align with searches for "green chemistry approaches for heterocycles." The compound's biodegradability profile and ecotoxicity data are important considerations for industrial applications.

Future research directions may explore the compound's potential in material science applications, particularly for designing functional polymers or coordination complexes. These emerging applications respond to growing interest in "pyrazole-based smart materials" and "nitroaromatic compounds in nanotechnology," reflecting broader trends in chemical research.